Cas no 4770-47-2 (4-Acetyl-6,8-dihydroxy-5-methyl-2-benzopyran-1-on)

• Product Name: 4-Acetyl-6,8-dihydroxy-5-methyl-2-benzopyran-1-on
• CAS No: 4770-47-2
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• CID: 2045972
• PubChem ID: 90885568
• Update Time: 2025-04-21

4-Acetyl-6,8-dihydroxy-5-methyl-2-benzopyran-1-on Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-6,8-dihydroxy-5-methyl-2-benzopyran-1-on
• 4-acetyl-6,8-dihydroxy-5-methyl-isochromen-1-one
• 4-acetyl-6,8-dihydroxy-5-methylisocoumarin
• 4770-47-2
• UNII-K386H686MO
• Isocoumarin, 4-acetyl-6,8-dihydroxy-5-methyl-
• 1H-2-BENZOPYRAN-1-ONE, 4-ACETYL-6,8-DIHYDROXY-5-METHYL-
• K386H686MO
• Q27281892

• Inchi： 1S/C12H10O5/c1-5-8(14)3-9(15)11-10(5)7(6(2)13)4-17-12(11)16/h3-4,14-15H,1-2H3
• InChI Key： SPSQJQKIAFEDOF-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)=O)C2=C(C1=O)C(=CC(=C2C)O)O

Computed Properties

• Exact Mass: 234.05282342g/mol
• Monoisotopic Mass: 234.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives